Cas no 1073371-90-0 (2-(Cyclopentyloxy)pyridine-3-boronic acid, pinacol ester)

• Product Name: 2-(Cyclopentyloxy)pyridine-3-boronic acid, pinacol ester
• CAS No: 1073371-90-0
• MF: C₁₆H₂₄BNO₃
• MW: 289.177664756775
• MDL: MFCD07781170
• CID: 827906
• PubChem ID: 24208792
• Update Time: 2025-07-26

2-(Cyclopentyloxy)pyridine-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(Cyclopentyloxy)pyridine-3-boronic acid pinacol ester
• 2-Cyclopentyloxypyridine-3-boronic acid pinacol ester
• 2-cyclopentyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• AS-40653
• (2-(CYCLOPENTYLOXY)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• J-001883
• DB-059629
• MFCD07781170
• AKOS005255270
• YSB37190
• 2-(Cyclopentyloxy)pyridine-3-boronic acid, pinacol ester
• MB04788
• DTXSID90639883
• CS-0175532
• 1073371-90-0

• MDL： MFCD07781170
• Inchi： 1S/C16H24BNO3/c1-15(2)16(3,4)21-17(20-15)13-10-7-11-18-14(13)19-12-8-5-6-9-12/h7,10-12H,5-6,8-9H2,1-4H3
• InChI Key： GZCZGFSEHAZEPS-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN=C2OC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.18500
• Monoisotopic Mass: 289.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 2.70220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Cyclopentyloxy)pyridine-3-boronic acid, pinacol ester

Recent Advances in the Application of 2-(Cyclopentyloxy)pyridine-3-boronic acid, pinacol ester (CAS: 1073371-90-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(Cyclopentyloxy)pyridine-3-boronic acid, pinacol ester (CAS: 1073371-90-0) has emerged as a significant building block in modern medicinal chemistry and chemical biology research. This boronic acid pinacol ester derivative has gained attention due to its unique chemical properties that make it particularly valuable in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in pharmaceutical synthesis. Recent studies have highlighted its role as a versatile intermediate in the development of novel therapeutic agents, especially in the areas of kinase inhibitors and proteolysis targeting chimeras (PROTACs).

Structural analysis reveals that the cyclopentyloxy moiety at the 2-position of the pyridine ring contributes to enhanced lipophilicity and membrane permeability, while the boronic acid pinacol ester group at the 3-position provides excellent reactivity in palladium-catalyzed coupling reactions. This dual functionality makes the compound particularly attractive for structure-activity relationship (SAR) studies in drug discovery programs. Recent patent literature indicates growing interest from major pharmaceutical companies in utilizing this scaffold for developing next-generation kinase modulators.

In 2023-2024, several research groups have reported innovative applications of 1073371-90-0 in targeted protein degradation strategies. A study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into novel BTK-targeting PROTAC molecules, showing improved degradation efficiency compared to previous analogs. The researchers attributed this enhancement to the optimal positioning of the boronic ester group, which facilitated more efficient ternary complex formation between the target protein and E3 ubiquitin ligase.

From a synthetic chemistry perspective, recent methodological advances have improved the scalability and purity of 2-(Cyclopentyloxy)pyridine-3-boronic acid, pinacol ester production. A 2024 ACS Catalysis paper described a continuous flow chemistry approach that achieves >95% yield with excellent regioselectivity, addressing previous challenges in large-scale preparation. This technological advancement is particularly significant as it enables more efficient translation of research findings into preclinical development.

The compound's pharmacokinetic properties have also been the subject of recent investigation. Animal studies using radiolabeled analogs have provided new insights into its metabolic stability and tissue distribution patterns. Interestingly, the cyclopentyloxy group appears to confer favorable metabolic resistance compared to similar compounds with smaller alkoxy substituents, suggesting potential advantages for in vivo applications.

Looking forward, the unique chemical features of 1073371-90-0 position it as a promising candidate for further exploration in multiple therapeutic areas. Ongoing research is investigating its incorporation into covalent inhibitors targeting cysteine residues, leveraging the reactivity of the boronic acid derivative. Additionally, its potential in radiopharmaceutical development is being evaluated, particularly for boron neutron capture therapy (BNCT) applications due to the presence of the boron atom in the structure.

In conclusion, 2-(Cyclopentyloxy)pyridine-3-boronic acid, pinacol ester represents a versatile and increasingly important tool in modern drug discovery. Its unique combination of synthetic utility and potential biological activity continues to inspire innovative research across multiple pharmaceutical applications. As synthetic methodologies advance and our understanding of its biochemical interactions deepens, this compound is likely to play an even more significant role in the development of next-generation therapeutics.